Ethyl 1,6-dimethyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 3,4-dimethyl-2-oxo-6-phenyl-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C15H18N2O3/c1-4-20-14(18)12-10(2)17(3)15(19)16-13(12)11-8-6-5-7-9-11/h5-9,13H,4H2,1-3H3,(H,16,19)
• InChI Key: GRZXAQPDZOWXCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=O)NC1C2=CC=CC=C2)C)C
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• CAS No.: 50628-42-7

Description

Ethyl 1,6-dimethyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a chemical compound with the molecular formula C15H18N2O3. It belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids, which exhibit a wide spectrum of biological activities.

Molecular Structure Analysis

The dihydropyrimidine ring in this compound adopts a screw-boat conformation. The crystal packing is stabilized by strong N—H…O and weak C—H…O intermolecular hydrogen bonds.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antimicrobial Activity : This compound is used as a precursor in synthesizing various derivatives with significant antimicrobial properties. For example, Shastri and Post (2019) synthesized 1,2,3,4-tetrahydro-2-(hydroxyimino)-6-methyl/1,6-dimethyl-4-phenyl pyrimidine-5-carboxylic acid from this compound, showing notable antibacterial and antifungal activity (Shastri & Post, 2019).
• Antibacterial Synthesis : A series of derivatives synthesized from this compound demonstrated good to excellent antibacterial activity against various bacterial species (Kumar et al., 2017).

Chemical Synthesis and Reactions

• Chemical Synthesis : The compound is utilized in various chemical synthesis processes, producing novel structures with potential applications in different fields. Kappe and Roschger (1989) explored its use in synthesizing pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, highlighting its versatility in chemical synthesis (Kappe & Roschger, 1989).
• Ring Expansion and Nucleophilic Substitution : The compound is involved in complex chemical reactions like ring expansion and nucleophilic substitution. Fesenko et al. (2010) reported its reaction with thiophenolates, leading to different products based on reaction conditions (Fesenko et al., 2010).

Applications in Nonlinear Optics

• Nonlinear Optical Exploration : This compound and its derivatives have been studied for their nonlinear optical properties. Hussain et al. (2020) conducted a detailed analysis, showing its significance in the fields of medicine and nonlinear optics (Hussain et al., 2020).